Cas no 2138211-94-4 (rac-(3aR,6aR)-3a-(aminomethyl)-N-ethyl-octahydrocyclopenta[b]pyrrole-1-carboxamide)

• Product Name: rac-(3aR,6aR)-3a-(aminomethyl)-N-ethyl-octahydrocyclopenta[b]pyrrole-1-carboxamide
• CAS No: 2138211-94-4
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 5950567
• PubChem ID: 165456382
• Update Time: 2025-10-29

rac-(3aR,6aR)-3a-(aminomethyl)-N-ethyl-octahydrocyclopenta[b]pyrrole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-713831
• rac-(3aR,6aR)-3a-(aminomethyl)-N-ethyl-octahydrocyclopenta[b]pyrrole-1-carboxamide
• 2138211-94-4

• Inchi： 1S/C11H21N3O/c1-2-13-10(15)14-7-6-11(8-12)5-3-4-9(11)14/h9H,2-8,12H2,1H3,(H,13,15)/t9-,11-/m1/s1
• InChI Key： LHRPOQOLHVXPFF-MWLCHTKSSA-N
• SMILES： O=C(NCC)N1CC[C@@]2(CN)CCC[C@@H]12

Computed Properties

• Exact Mass: 211.168462302g/mol
• Monoisotopic Mass: 211.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 58.4Ų

Additional information on rac-(3aR,6aR)-3a-(aminomethyl)-N-ethyl-octahydrocyclopenta[b]pyrrole-1-carboxamide

Chemical Profile of rac-(3aR,6aR)-3a-(aminomethyl)-N-ethyl-octahydrocyclopenta[b]pyrrole-1-carboxamide (CAS No. 2138211-94-4)

The compound rac-(3aR,6aR)-3a-(aminomethyl)-N-ethyl-octahydrocyclopenta[b]pyrrole-1-carboxamide, identified by its CAS number 2138211-94-4, represents a structurally intricate molecule with significant potential in the field of pharmaceutical chemistry. This bicyclic amide derivative belongs to the class of octahydrocyclopenta[b]pyrroles, a scaffold that has garnered considerable attention due to its biological activity and structural versatility. The presence of an aminomethyl substituent at the 3a-position and an N-ethyl group at the carboxamide position introduces unique functional properties that make this compound a compelling candidate for further investigation.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry, with particular emphasis on scaffolds that mimic natural products or exhibit novel mechanisms of action. The octahydrocyclopenta[b]pyrrole core is no exception, having been implicated in various pharmacological activities ranging from neuroprotective to anti-inflammatory effects. The specific stereochemistry denoted by rac-(3aR,6aR) indicates a racemic mixture of enantiomers, which is common in early-stage drug discovery due to the challenges associated with asymmetric synthesis. However, the increasing availability of chiral resolution techniques and catalytic asymmetric methods has opened new avenues for isolating and studying individual enantiomers, thereby unlocking their distinct biological profiles.

The aminomethyl group at the 3a-position of the molecule is particularly noteworthy, as it introduces a nucleophilic handle that can be exploited for further derivatization. This functionality is reminiscent of amino alcohols, which are prevalent in bioactive molecules and often serve as pharmacophores in drug candidates. The N-terminus, terminated with an N-ethyl-octahydrocyclopenta[b]pyrrole-1-carboxamide, provides stability while maintaining the flexibility necessary for binding to biological targets. Such structural features are often employed to enhance solubility and metabolic stability, critical factors in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such molecules with biological targets with unprecedented accuracy. Molecular docking studies have suggested that derivatives of octahydrocyclopenta[b]pyrroles may interact with enzymes and receptors involved in metabolic pathways, making them attractive candidates for therapeutic intervention. For instance, modifications at the aminomethyl position could potentially modulate enzyme activity or receptor binding affinity, leading to novel therapeutic effects. The ethyl group at the carboxamide position may also contribute to lipophilicity, an important parameter in drug-like properties.

The synthesis of this compound presents both challenges and opportunities. While the core bicyclic structure can be constructed through established cycloaddition or cyclization reactions, introducing the specific stereochemistry at the 3a and 6a positions requires careful methodological selection. Catalytic hydrogenation and asymmetric transfer hydrogenation have emerged as powerful tools for constructing chiral centers with high enantioselectivity. Additionally, protecting group strategies must be employed to safeguard sensitive functionalities during synthetic transformations.

In light of current research trends, this compound holds promise for exploring new therapeutic modalities. For example, its structural motif is similar to known bioactive scaffolds that exhibit anti-proliferative effects against certain cancer cell lines. The aminomethyl group could be further functionalized to introduce additional pharmacophores that enhance target specificity or improve pharmacokinetic profiles. Preclinical studies are warranted to evaluate its potential in models relevant to neurological disorders or inflammatory conditions.

The impact of stereochemistry on biological activity cannot be overstated. The racemic nature of this compound underscores the importance of studying enantiopurity in drug development. Asymmetric synthesis methods continue to evolve, offering more efficient routes to enantiomerically pure compounds without relying on traditional chiral auxiliaries or catalysts. Advances in flow chemistry have also enabled scalable production of complex stereocenters under mild conditions.

From a regulatory perspective, compounds like this must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing purity and confirming structural integrity throughout synthetic processes. Collaborative efforts between synthetic chemists and biologists are crucial for translating laboratory findings into viable drug candidates.

The future direction for research involving this compound could include exploring its role as a building block for more complex molecules or investigating its mechanism of action through structural biology techniques like X-ray crystallography or cryo-electron microscopy. By understanding how it interacts with biological targets at a molecular level, researchers can optimize its properties for therapeutic use.